Cas no 37067-94-0 (1H-Imidazole, 4,5-diethynyl-1-methyl- (9CI))

1H-Imidazole, 4,5-diethynyl-1-methyl- (9CI) structure
37067-94-0 structure
Product Name:1H-Imidazole, 4,5-diethynyl-1-methyl- (9CI)
CAS No:37067-94-0
MF:C8H6N2
MW:130.146641254425
CID:296602
PubChem ID:45079144
Update Time:2025-04-19

1H-Imidazole, 4,5-diethynyl-1-methyl- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 1H-Imidazole, 4,5-diethynyl-1-methyl- (9CI)
    • Imidazole,4,5-diethynyl-1-methyl-
    • 4,5-diethynyl-1-methyl-1H-imidazole
    • DTXSID801293864
    • 37067-94-0
    • 4,5-diethynyl-1-methylimidazole
    • Inchi: 1S/C8H6N2/c1-4-7-8(5-2)10(3)6-9-7/h1-2,6H,3H3
    • InChI Key: ZXUANMKJOKFEEQ-UHFFFAOYSA-N
    • SMILES: N1(C=NC(C#C)=C1C#C)C

Computed Properties

  • Exact Mass: 130.05318
  • Monoisotopic Mass: 130.053
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 214
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 17.8A^2
  • XLogP3: 0.6

Experimental Properties

  • PSA: 17.82
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